1-(4-Bromo-5-methylpyridin-2-yl)-2,2,2-trifluoroethanol

• IUPAC Name: 1-(4-bromo-5-methylpyridin-2-yl)-2,2,2-trifluoroethanol
• InChI: InChI=1S/C8H7BrF3NO/c1-4-3-13-6(2-5(4)9)7(14)8(10,11)12/h2-3,7,14H,1H3
• InChI Key: VXBVBIPROLZSHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1Br)C(C(F)(F)F)O
• Molecular Formula: C8H7BrF3NO
• Molecular Weight: 270.05 g/mol
• CAS RN: 1382851-48-0

Description

The compound “1-(4-Bromo-5-methylpyridin-2-yl)-2,2,2-trifluoroethanol” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The pyridine ring is substituted with a bromo group at the 4-position and a methyl group at the 5-position. The molecule also contains a trifluoroethanol group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized via palladium-catalyzed Suzuki cross-coupling reactions. This involves the reaction of a halogenated compound with an organoboronic acid in the presence of a palladium catalyst.

Molecular Structure Analysis

The molecular structure of this compound would be expected to show the characteristic features of its constituent groups. The pyridine ring is aromatic and planar, while the trifluoroethanol group contains a highly electronegative fluorine atom, which could result in interesting electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the bromo group, which is a good leaving group, and the trifluoroethanol group, which contains acidic hydrogens.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be expected to reflect its molecular structure. The presence of the trifluoroethanol group could make the compound polar and capable of forming hydrogen bonds.

Scientific Research Applications

Chemoenzymatic Synthesis

The compound is used in the chemoenzymatic synthesis process, particularly in creating precursors for medically significant molecules such as Odanacatib. This process involves a palladium-catalyzed cross-coupling and subsequent bioreduction using alcohol dehydrogenases from various species, showcasing the compound's utility in generating enantiomerically pure substances with potential pharmaceutical applications. This methodology underscores the compound's role in synthesizing selective inhibitors for therapeutic targets, with Odanacatib serving as a key example for treating conditions like osteoporosis through Cathepsin K inhibition (González-Martínez et al., 2019).

Synthesis of Pyridine-Based Derivatives

Another significant application involves the synthesis of novel pyridine-based derivatives through Suzuki cross-coupling reactions. This process entails the creation of various pyridine derivatives that have been explored for their quantum mechanical properties and biological activities. Such derivatives exhibit promising applications, including their potential as chiral dopants for liquid crystals and their biological activities, highlighting the compound's versatility in synthesizing materials with diverse functional properties (Ahmad et al., 2017).

Development of Electrochromic Devices

The compound also finds application in the development of novel materials for electrochromic devices. A study on a new star-shaped 4,4′-bipyridine derivative demonstrates its use in creating solid electrochromic devices that showcase multicolor changes. This application reveals the compound's potential in advanced material science, particularly in designing and fabricating devices that require precise electronic and optical properties for applications like smart windows and displays (Wang et al., 2011).

Advanced Polymer Synthesis

Additionally, the compound is utilized in the advanced synthesis of polymers, demonstrating its role in modifying polymer end groups through atom transfer radical polymerization and click chemistry. This application underscores its significance in polymer science, facilitating the development of functional polymers with diverse end-group functionalities for various industrial and research applications (Lutz et al., 2005).

Future Directions

Future research could explore the synthesis, characterization, and potential applications of this compound. Given its complex structure, it could have interesting chemical and physical properties that make it useful in various areas of chemistry.